Cas no 315669-94-4 (N-(3-Acetylphenyl)-2-methylbenzamide)

• Product Name: N-(3-Acetylphenyl)-2-methylbenzamide
• CAS No: 315669-94-4
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• MDL: MFCD00433394
• CID: 3049177
• PubChem ID: 730580
• Update Time: 2025-10-18

N-(3-Acetylphenyl)-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Acetylphenyl)-2-methylbenzamide
• SR-01000213927-1
• CCG-12075
• CS-0281881
• BIM-0025015.P001
• SR-01000213927
• 315669-94-4
• ALBB-002937
• MFCD00433394
• LS-01234
• AK-968/11368964
• Z30816325
• H22444
• Cambridge id 5570382
• AKOS000166825
• CBMicro_025203
• STK065103

• MDL： MFCD00433394
• Inchi： 1S/C16H15NO2/c1-11-6-3-4-9-15(11)16(19)17-14-8-5-7-13(10-14)12(2)18/h3-10H,1-2H3,(H,17,19)
• InChI Key： SHQAFCBVQTWALA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)NC1=CC=CC(C(C)=O)=C1

Computed Properties

• Exact Mass: 253.110278721Da
• Monoisotopic Mass: 253.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.2Ų

N-(3-Acetylphenyl)-2-methylbenzamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-Acetylphenyl)-2-methylbenzamide

N-(3-Acetylphenyl)-2-methylbenzamide (CAS No. 315669-94-4): A Comprehensive Overview

N-(3-Acetylphenyl)-2-methylbenzamide (CAS No. 315669-94-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including as a lead compound for drug development and as a tool for investigating biological processes.

The chemical structure of N-(3-Acetylphenyl)-2-methylbenzamide consists of an acetyl group attached to a phenyl ring, which is further connected to a benzamide moiety with a methyl substituent. This arrangement imparts specific physicochemical properties that make it an interesting candidate for detailed study. The compound's molecular formula is C₁₄H₁₃NO₂, and its molecular weight is approximately 227.25 g/mol.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the behavior of N-(3-Acetylphenyl)-2-methylbenzamide. Studies have shown that the compound exhibits favorable solubility and stability characteristics, which are crucial for its potential use in pharmaceutical formulations. Additionally, its ability to interact with specific biological targets has been explored through various in vitro and in silico methods.

In the context of medicinal chemistry, N-(3-Acetylphenyl)-2-methylbenzamide has been investigated for its potential therapeutic applications. Research has focused on its anti-inflammatory and analgesic properties, which are attributed to its ability to modulate key signaling pathways involved in pain and inflammation. For instance, studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of chronic inflammatory conditions.

Beyond its therapeutic potential, N-(3-Acetylphenyl)-2-methylbenzamide has also been used as a tool to study the mechanisms underlying various biological processes. Its ability to selectively bind to specific protein targets has made it a valuable probe in biochemical assays and cell-based experiments. For example, researchers have utilized the compound to investigate the role of certain enzymes in metabolic pathways, providing new insights into the regulation of these processes.

The synthesis of N-(3-Acetylphenyl)-2-methylbenzamide can be achieved through several well-established methods in organic chemistry. One common approach involves the reaction of 3-acetylphenylamine with 2-methylbenzoyl chloride in the presence of a base such as triethylamine. This reaction proceeds via an acylation mechanism, resulting in the formation of the desired product with high yield and purity. The synthetic route is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

In terms of safety and handling, N-(3-Acetylphenyl)-2-methylbenzamide is generally considered to be stable under standard laboratory conditions. However, appropriate precautions should be taken when handling the compound to ensure safety and prevent contamination. It is recommended to store the compound in a cool, dry place away from direct sunlight and sources of heat.

The future prospects for N-(3-Acetylphenyl)-2-methylbenzamide are promising. Ongoing research aims to further elucidate its biological activities and optimize its properties for specific applications. Additionally, efforts are being made to develop more efficient synthetic methods and explore its potential as a lead compound for drug discovery. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic strategies.